Cas no 81638-08-6 (PHOSPHONIUM, [(4-CARBOXYPHENYL)METHYL]TRIPHENYL-, BROMIDE)

PHOSPHONIUM, [(4-CARBOXYPHENYL)METHYL]TRIPHENYL-, BROMIDE structure
81638-08-6 structure
Product name:PHOSPHONIUM, [(4-CARBOXYPHENYL)METHYL]TRIPHENYL-, BROMIDE
CAS No:81638-08-6
MF:C26H22O2P+.Br-
MW:477.329
CID:3490975
PubChem ID:22675580

PHOSPHONIUM, [(4-CARBOXYPHENYL)METHYL]TRIPHENYL-, BROMIDE Chemical and Physical Properties

Names and Identifiers

    • PHOSPHONIUM, [(4-CARBOXYPHENYL)METHYL]TRIPHENYL-, BROMIDE
    • (4-Carboxybenzyl)triphenylphosphonium bromide
    • SCHEMBL5626209
    • FNKRSQLBWMRWJR-UHFFFAOYSA-N
    • 4-carboxybenzyltriphenylphosphonium bromide
    • 81638-08-6
    • (4-carboxybenzyl)triphenylphosphoniumbromide
    • (4-Carboxy-benzyl)-triphenylphosphonium bromide
    • Inchi: InChI=1S/C26H21O2P.BrH/c27-26(28)22-18-16-21(17-19-22)20-29(23-10-4-1-5-11-23,24-12-6-2-7-13-24)25-14-8-3-9-15-25;/h1-19H,20H2;1H
    • InChI Key: FNKRSQLBWMRWJR-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 476.05408Da
  • Monoisotopic Mass: 476.05408Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 461
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų

PHOSPHONIUM, [(4-CARBOXYPHENYL)METHYL]TRIPHENYL-, BROMIDE Related Literature

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